Cas no 2229010-39-1 (5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine)
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine
- 2229010-39-1
- EN300-1907079
-
- Inchi: 1S/C10H9BrN2O2/c1-14-9-3-2-6(4-7(9)11)10-8(12)5-13-15-10/h2-5H,12H2,1H3
- InChI Key: UXNVBYWVLIMNFP-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1=C(C=NO1)N)OC
Computed Properties
- Exact Mass: 267.98474g/mol
- Monoisotopic Mass: 267.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.3Ų
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1907079-1g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-5g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 5g |
$3977.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-10g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 10g |
$5897.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-0.05g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 0.05g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-0.1g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 0.1g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-0.25g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 0.25g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-0.5g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 0.5g |
$1316.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-1.0g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1907079-2.5g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 2.5g |
$2688.0 | 2023-09-18 | ||
| Enamine | EN300-1907079-5.0g |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine |
2229010-39-1 | 5g |
$3977.0 | 2023-06-01 |
5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine
Introduction to 5-(3-Bromo-4-methoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2229010-39-1)
5-(3-Bromo-4-methoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2229010-39-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds containing an oxygen and a nitrogen atom in a five-membered ring. The presence of the bromo and methoxy substituents on the phenyl ring imparts unique chemical and biological properties, making it a valuable candidate for various scientific investigations.
The structure of 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine is characterized by its aromatic phenyl ring with a bromine atom at the 3-position and a methoxy group at the 4-position, attached to an oxazole ring with an amino group at the 4-position. This specific arrangement of functional groups contributes to its reactivity and biological activity, making it an interesting target for medicinal chemistry and drug discovery.
Recent studies have highlighted the potential of 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine could serve as a valuable starting point for the design of more effective anti-inflammatory drugs with fewer side effects.
In addition to its anti-inflammatory properties, 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that are crucial for cancer cell survival and proliferation. These preliminary results are promising and warrant further investigation to explore the full therapeutic potential of 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine.
The synthesis of 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the condensation of 3-bromo-4-methoxybenzaldehyde with hydroxylamine hydrochloride to form the corresponding oxime, followed by cyclization with acetic anhydride to produce the oxazole ring. Subsequent reduction of the nitro group using hydrogen gas over a palladium catalyst yields the final amine product. This multi-step process has been refined to achieve high yields and excellent purity, making it suitable for large-scale production.
The physical and chemical properties of 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine have been well-characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various biological assays and formulations.
Safety considerations are an important aspect when handling any chemical compound. While no specific hazards have been reported for 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, appropriate ventilation should be used to prevent inhalation of vapors or dust particles.
In conclusion, 5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2229010-39-1) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structure and functional groups contribute to its reactivity and biological activity, making it a valuable candidate for further investigation in areas such as anti-inflammatory agents and anticancer drugs. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in modern scientific endeavors.
2229010-39-1 (5-(3-bromo-4-methoxyphenyl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)